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Compound of Interest

Compound Name: Caspase-3 activator 3

Cat. No.: B15139020

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule designated as
Caspase-3/7 activator 3, a compound with demonstrated potential in the selective induction of
apoptosis in cancer cells. This document outlines its core physicochemical properties, detailed
experimental protocols for its characterization, and a visualization of its proposed signaling
pathway.

Core Compound Data

Caspase-3/7 activator 3, a novel a-acyloxy carboxamide derivative, has been identified as a
potent inducer of apoptosis. Its fundamental properties are summarized below.

Property Value

Molecular Weight 409.47 g/mol

Chemical Formula C24H27NOs

Source Publication Ayoup MS, et al. Sci Rep. 2022;12(1):22390.

In Vitro Efficacy: A Summary of Key Quantitative
Data

The anti-proliferative and pro-apoptotic activity of Caspase-3/7 activator 3 has been quantified
against several cell lines. The following table summarizes the key findings from the source

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15139020?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

publication.

Assay Type Cell Line Result

ICso (Cytotoxicity) Caco-2 (colorectal cancer) 0.064 pM

HepG-2 (liver cancer) 0.065 uM

Wi-38 (normal fibroblasts) 17.077 uM

Caspase-3/7 Activation Caco-2 Up to 4.2-fold increase

Apoptosis Induction Caco-2 >8.7% (_)f cell population
apoptotic

Bcl-2 Expression Caco-2 Down-regulated by 0.087-fold

Signaling Pathway

Caspase-3/7 activator 3 is proposed to induce apoptosis through the intrinsic pathway,
characterized by the activation of executioner caspases and the modulation of Bcl-2 family

proteins.
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Caption: Proposed signaling pathway of Caspase-3 Activator 3.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization
of Caspase-3/7 activator 3, based on the source publication.

Cell Viability and Cytotoxicity (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (ICso) of Caspase-3/7
activator 3.

Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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